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Compound of Interest

Compound Name: 1-Phenylpent-3-en-1-one

Cat. No.: B15440625

A Technical Guide to the Physical
Characteristics of 1-Phenylpent-3-en-1-one

This technical guide provides an in-depth overview of the key physical characteristics of 1-
Phenylpent-3-en-1-one, with a focus on its melting and boiling points. The information is
intended for researchers, scientists, and professionals in the field of drug development and
chemical synthesis.

Compound Identification

o Systematic Name: 1-Phenylpent-3-en-1-one
« CAS Number: 3152-68-9[1][2][3][4]

« Molecular Formula: C11H120[1][2][4][5]

« Molecular Weight: 160.21 g/mol [1][2][4][5]

Physical Properties

The physical state of a compound is a fundamental characteristic that dictates its handling,
storage, and application in various experimental settings. The melting and boiling points are
critical indicators of purity and are essential for designing reaction conditions and purification
protocols.
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Property Value Source
Melting Point 38.5°C [1]
Boiling Point 246.12°C (rough estimate) [1]

Experimental Protocols

While the specific experimental records for the determination of the physical properties of 1-
Phenylpent-3-en-1-one are not publicly detailed, the following are standard methodologies
employed for such characterizations in a laboratory setting.

Melting Point Determination:

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure crystalline solid, this transition occurs over a narrow temperature range.

¢ Apparatus: A common method involves using a melting point apparatus, such as a Thiele
tube or a modern digital instrument.

e Procedure:
o Asmall, dry sample of the crystalline compound is packed into a thin-walled capillary tube.

o The capillary tube is placed in the heating block or oil bath of the apparatus alongside a
calibrated thermometer.

o The sample is heated at a slow, controlled rate (typically 1-2°C per minute) as it
approaches the expected melting point.

o The melting range is recorded from the temperature at which the first drop of liquid
appears to the temperature at which the entire sample has liquefied. A narrow melting
range is indicative of a high degree of purity.

Boiling Point Determination:

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid, and the liquid changes into a vapor.
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o Apparatus: Standard distillation glassware is typically used, including a round-bottom flask, a
condenser, a thermometer, and a heating mantle.

e Procedure:

o The liquid sample is placed in the distillation flask with a few boiling chips to ensure
smooth boiling.

o The thermometer is positioned so that the top of the bulb is level with the side arm of the
distillation head, ensuring it accurately measures the temperature of the vapor that is in
equilibrium with the boiling liquid.

o The liquid is heated, and as it boils, the vapor rises, condenses in the condenser, and the
distillate is collected.

o The boiling point is the constant temperature observed on the thermometer during the
distillation of the pure liquid. It is important to note that boiling points are pressure-
dependent and are typically reported at standard atmospheric pressure (760 mmHgQ).

Workflow Visualization

The following diagram illustrates a generalized workflow for the characterization and verification
of a chemical compound's physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 5. 1-Phenyl-1-penten-3-one | C11H120 | CID 92949 - PubChem [pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Physical characteristics of 1-Phenylpent-3-en-1-one
(melting point, boiling point)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15440625#physical-characteristics-of-1-phenylpent-
3-en-1-one-melting-point-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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